1,3-Bis(tributylstannyl)benzene
Overview
Description
1,3-Bis(tributylstannyl)benzene is an organotin compound with the empirical formula C30H58Sn2 . It has a molecular weight of 656.20 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of 1,3-Bis(tributylstannyl)benzene consists of a benzene ring with two tributylstannyl groups attached at the 1 and 3 positions . The SMILES string representation of the molecule isCCCCSn(CCCC)c1cccc(c1)Sn(CCCC)CCCC
. Chemical Reactions Analysis
1,3-Bis(tributylstannyl)benzene can participate in various chemical reactions. For instance, it can be used as a reactant for the preparation of covalent analogs of DNA base pairs and triplets via a Stille cross-coupling reaction .Physical And Chemical Properties Analysis
1,3-Bis(tributylstannyl)benzene is a liquid at room temperature with a density of 1.148 g/mL at 25 °C . Its refractive index is 1.520 .Scientific Research Applications
Synthesis and Structural Analysis
Functionalized Poly-Tetrazoles Synthesis : 1,3-Bis(tributylstannyl)benzene has been utilized in the synthesis of functionalized poly-tetrazoles, showcasing its role in creating novel organic compounds (Bethel et al., 1999).
Formation of Long Chain Alkyl Halides : This compound has been used to synthesize various alkyl halide derivatives, contributing to the field of organic chemistry by providing new routes for synthesizing complex molecules (Bond et al., 2006).
Synthesis of Conjugated Polyenes : In the realm of organic synthesis, 1,3-bis(tributylstannyl)benzene has been employed to create 1,6-bis(tributylstannyl)hexa-1,3,5-trienes and other conjugated polyenes, demonstrating its versatility in synthesizing complex organic structures (Burghart et al., 2011).
Materials Science and Molecular Engineering
Optoelectronic Properties Tuning : The use of 1,3-bis(tributylstannyl)benzene in synthesizing thiophene 1,1-dioxides and tuning their optoelectronic properties highlights its significant contribution to the development of advanced materials with specific electronic characteristics (Tsai et al., 2013).
Engineering Molecular Crystals : In the field of materials science, this compound has been instrumental in the development of molecular crystals with fast internal rotation, contributing to the understanding of molecular dynamics in solid states (Khuong et al., 2004).
Molecular Compasses and Gyroscopes : Its application extends to engineering molecular crystals functioning as compasses and gyroscopes, offering insights into the design of materials with specific mechanical properties (Domínguez et al., 2002).
Organic Chemistry and Synthesis
- Reactivity and Synthesis : Studies on the reactivity of derivatives of 1,3-bis(tributylstannyl)benzene, like the synthesis of 2-tributylstannyl-1-alkenes,have revealed its potential as a versatile reagent in organic synthesis, enabling the creation of a wide range of organic compounds with varied functionalities (Bellina et al., 1994).
- Anion Transport Mediation : Research has demonstrated that 1,3-bis(benzimidazol-2-yl)benzene derivatives, presumably related to 1,3-bis(tributylstannyl)benzene, are highly efficient in mediating anion transport, which is crucial for understanding ion transport mechanisms in biological systems (Peng et al., 2016).
Chemical Engineering and Process Optimization
- Synthesis Optimization : The optimization of the synthesis of related compounds like 1,3-bis(isocyanatomethyl)benzene, using safer and more environmentally friendly methods, is an area where 1,3-bis(tributylstannyl)benzene derivatives could potentially contribute (Jianxun et al., 2018).
Safety and Hazards
Future Directions
Research on organotin compounds like 1,3-Bis(tributylstannyl)benzene is ongoing. For instance, Stille coupling reactions are being used to synthesize microporous organic polymers (MOPs) for applications in catalysis . These MOPs show excellent performance in visible light-driven Suzuki–Miyaura coupling .
properties
IUPAC Name |
tributyl-(3-tributylstannylphenyl)stannane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4.6C4H9.2Sn/c1-2-4-6-5-3-1;6*1-3-4-2;;/h1-3,6H;6*1,3-4H2,2H3;; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASPLJNIVVPATHK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CC(=CC=C1)[Sn](CCCC)(CCCC)CCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H58Sn2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80559687 | |
Record name | (1,3-Phenylene)bis(tributylstannane) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80559687 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
656.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Bis(tributylstannyl)benzene | |
CAS RN |
24344-61-4 | |
Record name | (1,3-Phenylene)bis(tributylstannane) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80559687 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 24344-61-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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